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Compound of Interest

Compound Name: Sodium ionophore VIII

Cat. No.: B062087 Get Quote

Application Notes and Protocols for Sodium
Ionophore VIII
For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation and use of stock solutions of

Sodium Ionophore VIII, a chemical agent used to transport sodium ions across biological

membranes. These protocols and notes are intended to ensure accurate and reproducible

experimental outcomes.

Chemical and Physical Properties
Sodium Ionophore VIII is a lipophilic molecule that facilitates the transport of sodium ions

(Na⁺) across lipid bilayers in a non-physiological manner. This disruption of the natural sodium

gradient can be utilized to study the downstream effects of altered intracellular sodium

concentrations.

Table 1: Properties of Sodium Ionophore VIII
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Property Value Reference

CAS Number 174752-42-2 [1][2]

Molecular Formula C₄₅H₈₄O₁₂ [1]

Molecular Weight 817.14 g/mol [1]

Appearance Solid (form may vary)

Storage (Solid) 2-8°C [2]

Preparation of Stock Solutions
Accurate preparation of stock solutions is critical for obtaining reliable experimental results. The

following protocol outlines the steps for preparing a 10 mM stock solution of Sodium
Ionophore VIII.

Materials:

Sodium Ionophore VIII (solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol (200 proof)

Microcentrifuge tubes or glass vials

Calibrated analytical balance

Calibrated micropipettes

Protocol:

Equilibrate: Allow the vial of Sodium Ionophore VIII to come to room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube or glass vial on a calibrated analytical

balance. Carefully weigh out 8.17 mg of Sodium Ionophore VIII into the tared container.
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Dissolving: Add 1.0 mL of anhydrous DMSO or absolute ethanol to the container with the

Sodium Ionophore VIII.

Mixing: Vortex or sonicate the solution until the solid is completely dissolved. Visually inspect

the solution to ensure there are no undissolved particles.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed tubes to minimize

freeze-thaw cycles. Store the aliquots at -20°C.

Table 2: Stock Solution Preparation and Storage

Parameter Recommendation

Recommended Solvents Anhydrous DMSO, Absolute Ethanol

Recommended Stock Concentration 1-10 mM

Storage Temperature -20°C

Short-term Stability

While specific data for Sodium Ionophore VIII is

not readily available, similar ionophore stock

solutions in DMSO are stable for up to 2 months

at -20°C when protected from light and

moisture.[3][4]

Note on Solubility: While DMSO and ethanol are common solvents for ionophores, the exact

solubility of Sodium Ionophore VIII may vary. If the desired concentration is not achieved, a

solubility test may be necessary. For some related ionophores, solubility in ethanol is around 4

mg/mL and in DMSO is around 3 mg/mL.[5]

Experimental Workflow: Investigating the Effect of
Sodium Influx on Mitochondrial Function
Sodium Ionophore VIII can be used to artificially increase intracellular sodium levels, allowing

for the study of its impact on cellular processes. One critical area of investigation is

mitochondrial function, as elevated intracellular sodium can lead to mitochondrial stress.[6][7]

Diagram 1: Experimental Workflow
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Caption: Workflow for studying the effects of Sodium Ionophore VIII on mitochondrial function.

Signaling Pathway: Impact of Increased Intracellular
Sodium on Mitochondria
The influx of sodium ions mediated by Sodium Ionophore VIII can trigger a cascade of events

within the cell that ultimately impact mitochondrial health and function. This includes alterations

in mitochondrial membrane potential, increased production of reactive oxygen species (ROS),

and decreased ATP synthesis.[8][9][10]

Diagram 2: Cellular Signaling Pathway
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Caption: Signaling cascade initiated by Sodium Ionophore VIII leading to mitochondrial

dysfunction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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